Cas no 1993337-61-3 (trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol)

• Product Name: trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol
• CAS No: 1993337-61-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6428950
• PubChem ID: 102734308
• Update Time: 2025-10-22

trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol
• Cyclopentanol, 2-(3,4-dihydro-2(1H)-isoquinolinyl)-, (1R,2R)-
• 1993337-61-3
• AKOS040823168
• F6545-4662
• (1R,2R)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol

• Inchi： 1S/C14H19NO/c16-14-7-3-6-13(14)15-9-8-11-4-1-2-5-12(11)10-15/h1-2,4-5,13-14,16H,3,6-10H2/t13-,14-/m1/s1
• InChI Key： OKFSUFYTHUYHCJ-ZIAGYGMSSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1N1CCC2=C(C1)C=CC=C2

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 351.2±42.0 °C(Predicted)
• pka: 14.88±0.40(Predicted)

Additional information on trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol

Exploring trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol (CAS No. 1993337-61-3): Properties, Applications, and Research Insights

The compound trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol (CAS No. 1993337-61-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine-alcohol hybrid combines the tetrahydroisoquinoline scaffold with a cyclopentanol moiety, offering a versatile platform for drug discovery and material science applications. Its molecular formula, C14H19NO, and precise stereochemistry (trans configuration) contribute to its distinctive physicochemical properties and biological interactions.

Recent literature highlights the growing interest in tetrahydroisoquinoline derivatives like our target compound, particularly in neuroscience research and medicinal chemistry. The cyclopentanol component adds an interesting dimension to the molecule's conformational flexibility and hydrogen bonding capacity. Researchers are actively investigating how the trans configuration at the cyclopentane ring affects the compound's binding affinity to various biological targets, making CAS 1993337-61-3 a valuable reference standard in structure-activity relationship studies.

The synthesis of trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol typically involves stereoselective methods to ensure the desired trans configuration. Advanced techniques like asymmetric hydrogenation and chiral resolution are often employed to obtain enantiomerically pure forms. The compound's melting point ranges between 120-125°C, with good solubility in polar organic solvents but limited water solubility—a characteristic that influences its formulation strategies in potential applications.

In pharmaceutical contexts, the tetrahydroisoquinoline core is recognized for its privileged structure in drug design, appearing in numerous bioactive molecules. When combined with the cyclopentanol group in this specific configuration, the resulting compound shows promise as a building block for CNS-targeting agents. Computational studies suggest potential interactions with neurotransmitter receptors, though detailed pharmacological profiling remains an active area of investigation for CAS 1993337-61-3.

The analytical characterization of trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol employs standard techniques including HPLC, NMR (both 1H and 13C), and mass spectrometry. The compound's stability under various conditions has been documented, with particular attention to its resistance to racemization—a crucial factor for maintaining the integrity of the trans configuration during storage and handling.

Beyond pharmaceutical applications, this compound has shown utility in materials science as a chiral auxiliary in asymmetric synthesis. The rigid tetrahydroisoquinoline framework combined with the flexible cyclopentanol moiety creates an interesting balance of structural features that can influence the stereochemical outcomes of catalytic reactions. Recent patents highlight derivatives of CAS 1993337-61-3 being explored as ligands in transition metal catalysis.

From a commercial perspective, the demand for trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol has been steadily increasing, particularly from research institutions and pharmaceutical developers. Suppliers typically offer the compound in milligram to kilogram quantities, with purity levels ranging from 95% to 99.5% for different research applications. The global market for such specialized tetrahydroisoquinoline derivatives is projected to grow significantly in the coming years, driven by expanding drug discovery programs.

Handling and storage recommendations for CAS 1993337-61-3 include protection from moisture and oxidation, with many suppliers recommending storage under inert atmosphere at low temperatures for long-term preservation. The compound's safety profile suggests standard laboratory precautions are sufficient, though complete toxicological data continues to be accumulated through ongoing research.

Current research trends involving trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol focus on its potential as a scaffold for developing novel therapeutic agents. Several published studies explore its derivatives as potential modulators of neurological targets, with particular interest in its stereospecific interactions. The compound's unique spatial arrangement—with the tetrahydroisoquinoline and cyclopentanol groups in trans configuration—appears to confer distinct biological properties compared to its cis counterpart.

For researchers working with CAS 1993337-61-3, recent advancements in analytical methods have improved the characterization of its stereochemical purity. Chiral HPLC methods have been specifically developed to quantify the trans isomer and detect any potential diastereomeric impurities. These quality control measures are particularly important when the compound is used as an intermediate in the synthesis of more complex molecules.

The future outlook for trans-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)cyclopentan-1-ol appears promising, with several research groups investigating its potential in various therapeutic areas. Its structural features make it an attractive candidate for further derivatization, and the growing body of literature suggests expanding applications in both medicinal chemistry and materials science. As synthetic methodologies continue to advance, we anticipate seeing more efficient routes to this valuable tetrahydroisoquinoline-cyclopentanol hybrid compound.